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METI (Mitochondrial Electron Transport Inhibitor) acaricides disrupt energy production in mites. They are

primarily categorized by the specific complex they inhibit within the mitochondrial membrane.

Active
Ingredient

Primary Target Complex Status/Notes

Tebufenpyrad Complex I (NADH
dehydrogenase) [1]

Not available for greenhouse use in some
regions [1].

Fenazaquin Complex I (NADH
dehydrogenase) [1]

-

Fenpyroximate Complex I (NADH
dehydrogenase) [1]

-

Pyridaben Complex I (NADH
dehydrogenase) [1]

-

Acequinocyl Complex III (cytochrome bc₁)
[1]

-

Bifenazate Complex III (Qo site) [1] Considered a pro-miticide that requires
metabolic activation [1].
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The relationship between these acaricides and their mechanisms is summarized in the diagram below:

METI Acaricides

Complex I Inhibitors Complex III Inhibitors

Tebufenpyrad Fenazaquin Fenpyroximate Pyridaben Acequinocyl Bifenazate

H110R Mutation in
PSST subunit

Potential for Cross-Resistance

  confers

Click to download full resolution via product page

Resistance Profiles and Cross-Resistance

A significant challenge with METI acaricides is pest resistance. Spider mites, known for high genetic

variability and detoxification enzymes, develop resistance rapidly [2]. Resistance to tebufenpyrad and other

Complex I inhibitors is documented across mite species.

Observed Control Failures and Resistance Ratios: A study on European red mite populations from
French apple orchards found resistance to tebufenpyrad and fenazaquin, with some field

populations showing resistance ratios (RR) greater than 200-fold compared to susceptible
laboratory strains [3].

Molecular Basis for Cross-Resistance: An H110R mutation in the PSST subunit of Complex I
identified in resistant Tetranychus urticae leads to cross-resistance to multiple METI acaricides,
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including tebufenpyrad and pyridaben [4]. This means using one Complex I inhibitor can select for

resistance to others.

Efficacy and Sublethal Effects on Non-Target
Organisms

Toxicity to Non-Target Animals

Tebufenpyrad poses risks to non-target organisms, as shown in the table below:

Organism /
System

Observed Effect Experimental Context

Porcine
Trophectoderm &
Uterine Cells

Induced cell cycle arrest, disrupted
calcium homeostasis, increased ROS, and

impaired cell migration [5].

In vitro study to assess
reproductive toxicity potential. Cell

viability and biochemical changes
were measured.

Freshwater
Aquatic
Microcosms

NOEC (No Observed Effect
Concentration) for shrimp (Neocaridina
palmata) was 0.67 μg/L (based on wet
weight). Suppressed macrophytes and

phytoplankton, altered bacterial
communities, and led to water quality

deterioration [6].

Indoor microcosm study with a
single tebufenpyrad application.

Populations of shrimp, snails,
plants, and plankton were

monitored; water chemistry and
bacterial flora were analyzed.

Comparative Biological Half-Life

Persistence in crops is a key consideration. A study on angelica leaves found the biological half-life of

tebufenpyrad ranged from 3.0 to 4.2 days across different field sites [7]. This is comparable to the fungicide

penthiopyrad under the same conditions, indicating moderate field persistence.
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Strategic Implications for Research and Development

Resistance Management: Tebufenpyrad should not be used sequentially with other Complex I
inhibitors. Rotate with acaricides having different modes of action, such as Complex III inhibitors or

those with entirely different targets [8] [1].
Environmental and Non-Target Profile: Its high toxicity to aquatic invertebrates warrants careful

environmental risk assessment. Mitigation strategies are needed to prevent runoff and drift into water
bodies [6].

Exploring Alternatives: Research into botanical pesticides and entomopathogenic fungi (like
Metarhizium anisopliae) is active, offering potentially more sustainable and selective control options

[2] [9].

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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